Cas no 539808-05-4 (ethyl 4-{4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-amido}benzoate)

Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate is a bicyclic compound featuring a norbornane-derived framework with a ketone and amide functional group. Its rigid bicyclic structure enhances steric and electronic properties, making it useful in synthetic and medicinal chemistry applications. The ester moiety provides versatility for further derivatization, while the amide linkage offers stability and potential for hydrogen bonding interactions. This compound is particularly valuable as an intermediate in the synthesis of complex molecules, including pharmaceuticals and agrochemicals, where its constrained geometry can influence reactivity and selectivity. Its well-defined structure also makes it suitable for mechanistic studies and catalyst design.
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-amido}benzoate structure
539808-05-4 structure
Product Name:ethyl 4-{4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-amido}benzoate
CAS No:539808-05-4
MF:C20H25NO4
MW:343.41680598259
CID:5762761
PubChem ID:2930521
Update Time:2025-06-15

ethyl 4-{4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-amido}benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-[(4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carbonyl)amino]benzoate
    • AKOS002162468
    • ethyl 4-((1S,4S)-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamido)benzoate
    • HMS1426D21
    • WAY-322977
    • EU-0047855
    • STL553068
    • F1244-0135
    • Oprea1_096817
    • 1212441-84-3
    • 539808-05-4
    • IFLab1_005015
    • Oprea1_076925
    • ethyl 4-{[(4,7,7-trimethyl-3-oxobicyclo[2.2.1]hept-1-yl)carbonyl]amino}benzoate
    • AKOS016290011
    • ETHYL 4-{4,7,7-TRIMETHYL-3-OXOBICYCLO[2.2.1]HEPTANE-1-AMIDO}BENZOATE
    • Benzoic acid, 4-[[(4,7,7-trimethyl-3-oxobicyclo[2.2.1]hept-1-yl)carbonyl]amino]-, ethyl ester
    • ethyl 4-{4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-amido}benzoate
    • Inchi: 1S/C20H25NO4/c1-5-25-16(23)13-6-8-14(9-7-13)21-17(24)20-11-10-19(4,15(22)12-20)18(20,2)3/h6-9H,5,10-12H2,1-4H3,(H,21,24)
    • InChI Key: OPWADHNUZBNMCJ-UHFFFAOYSA-N
    • SMILES: O=C1CC2(C(NC3C=CC(C(=O)OCC)=CC=3)=O)CCC1(C)C2(C)C

Computed Properties

  • Exact Mass: 343.17835828g/mol
  • Monoisotopic Mass: 343.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 72.5Ų

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 514.0±35.0 °C(Predicted)
  • pka: 14.02±0.70(Predicted)

ethyl 4-{4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-amido}benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1244-0135-2μmol
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate
539808-05-4 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1244-0135-5μmol
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate
539808-05-4 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1244-0135-10μmol
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate
539808-05-4 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1244-0135-20μmol
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate
539808-05-4 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1244-0135-1mg
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate
539808-05-4 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1244-0135-2mg
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate
539808-05-4 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1244-0135-3mg
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate
539808-05-4 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1244-0135-4mg
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate
539808-05-4 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1244-0135-5mg
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate
539808-05-4 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1244-0135-10mg
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate
539808-05-4 90%+
10mg
$79.0 2023-05-17

Additional information on ethyl 4-{4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-amido}benzoate

Professional Introduction to Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate (CAS No. 539808-05-4)

Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate, with the CAS number 539808-05-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents.

The molecular structure of Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate features a benzoate moiety linked to an amide group, which is further connected to a bicyclic framework. The bicyclic component, specifically 4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane, introduces rigidity and specific steric constraints that can influence the compound's interactions with biological targets. This structural motif is well-documented for its ability to modulate enzyme activity and receptor binding, making it a cornerstone in the design of pharmacophores.

In recent years, there has been growing interest in the development of molecules that can modulate the activity of enzymes involved in inflammatory pathways. The amide functionality in Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate provides a versatile handle for further derivatization, allowing chemists to fine-tune the properties of the compound for specific biological applications. For instance, modifications at the amide nitrogen or the benzoate carboxyl group can alter the compound's solubility, metabolic stability, and binding affinity to target proteins.

One of the most compelling aspects of this compound is its potential as an inhibitor of proteases that play a crucial role in various disease states. Proteases such as caspases and matrix metalloproteinases (MMPs) are known to be involved in processes like apoptosis and tissue degradation. By designing molecules that can selectively inhibit these enzymes, researchers aim to develop treatments for conditions ranging from cancer to neurodegenerative diseases. The unique structural features of Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate make it a promising candidate for such applications.

Recent studies have highlighted the importance of conformational flexibility in drug-like molecules. The bicyclic system in this compound provides a balance between rigidity and flexibility, which can be critical for achieving optimal binding interactions with biological targets. Computational modeling has shown that this structural motif can adopt multiple conformations that are compatible with binding pockets in enzymes and receptors. This adaptability is essential for developing compounds that can effectively interact with their intended targets in vivo.

The benzoate moiety is another key feature that contributes to the biological activity of Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate. Benzoic acid derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory and antimicrobial properties. The presence of this moiety in the molecule suggests that it may exhibit similar effects when tested in appropriate biological assays. Furthermore, the benzoate group can serve as a platform for further chemical modifications, allowing researchers to explore new chemical space and discover novel bioactive compounds.

In conclusion, Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate represents a promising scaffold for the development of new pharmaceuticals. Its unique structural features and potential biological activities make it an attractive candidate for further investigation by medicinal chemists and biologists alike. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in the fight against human disease.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.